Cas no 2679942-85-7 (rac-benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate)

Technical Introduction: rac-Benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate is a chiral cyclopropane derivative featuring a fluoromethyl substituent and a benzyl carbamate moiety. Its stereochemically defined structure, with (1R,2S) configuration, makes it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The fluoromethyl group enhances metabolic stability and bioavailability, while the carbamate functionality offers versatility for further derivatization. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its rigid cyclopropane scaffold and fluorine-induced electronic effects. High purity and well-characterized stereochemistry ensure reproducibility in research applications. Suitable for use in peptide mimetics and prodrug design.
rac-benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate structure
2679942-85-7 structure
Product Name:rac-benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate
CAS No:2679942-85-7
MF:C13H16FNO2
MW:237.270047187805
CID:5645795
PubChem ID:165916833
Update Time:2025-11-03

rac-benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • 2679942-85-7
    • rac-benzyl N-{[(1R,2S)-2-(fluoromethyl)cyclopropyl]methyl}carbamate
    • EN300-28276416
    • rac-benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate
    • Inchi: 1S/C13H16FNO2/c14-7-11-6-12(11)8-15-13(16)17-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,16)/t11-,12+/m0/s1
    • InChI Key: JKISEKZXFSFXRE-NWDGAFQWSA-N
    • SMILES: FC[C@@H]1C[C@@H]1CNC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 237.11650692g/mol
  • Monoisotopic Mass: 237.11650692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

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Additional information on rac-benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate

Introduction to rac-Benzyl N-{(1R,2S)-2-(Fluoromethyl)cyclopropylmethyl}carbamate (CAS No. 2679942-85-7)

Rac-Benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate (CAS No. 2679942-85-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated cyclopropylmethyl group and a benzyl carbamate moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The fluoromethyl group in the cyclopropylmethyl chain is particularly noteworthy due to its influence on the compound's physicochemical properties and biological activity. Fluorine atoms are known for their ability to modulate the lipophilicity and metabolic stability of organic molecules, which can enhance their pharmacokinetic profiles. This feature is crucial in the development of drugs with improved bioavailability and reduced side effects.

The benzyl carbamate moiety, on the other hand, is a common functional group in many pharmaceuticals, particularly those used as prodrugs or as intermediates in drug synthesis. The presence of this group can facilitate the design of prodrugs that are activated in specific tissues or under certain physiological conditions, thereby improving the drug's efficacy and safety.

Recent studies have explored the potential of rac-Benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders, where its unique structure may offer advantages over existing treatments. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects in vitro, suggesting its potential as a lead compound for developing new therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, rac-Benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate has also shown promise in the field of cancer research. Preliminary data indicate that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. This finding opens up new avenues for its use as an anticancer agent, either alone or in combination with other therapeutic modalities.

The synthesis of rac-Benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate involves several well-established chemical reactions, including nucleophilic substitution and carbamate formation. The racemic nature of the compound suggests that it can be synthesized using relatively straightforward methods, making it accessible for large-scale production if needed. However, further optimization of the synthetic route may be required to improve yield and purity, especially for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-Benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support further clinical development.

In conclusion, rac-Benzyl N-{(1R,2S)-2-(fluoromethyl)cyclopropylmethyl}carbamate (CAS No. 2679942-85-7) represents a promising compound with potential applications in multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

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